Cas no 2172543-59-6 (2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid)

• Product Name: 2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid
• CAS No: 2172543-59-6
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6339845
• PubChem ID: 165819654
• Update Time: 2025-08-05

2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid
• 2-(N-cyclopropyl-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)acetic acid
• EN300-1541167
• 2172543-59-6

• Inchi： 1S/C24H26N2O5S/c27-22(26(13-23(28)29)16-9-10-16)15-32-12-11-25-24(30)31-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21H,9-15H2,(H,25,30)(H,28,29)
• InChI Key： KXIWHBAWGIMAQW-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC(N(CC(=O)O)C1CC1)=O

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on 2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid

2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid (CAS No. 2172543-59-6)

The compound 2-(N-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)acetic acid (CAS No. 2172543-59-6) is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound, often referred to as compound 2172543-59-6, has garnered attention due to its unique structural features and promising applications in drug development and materials science.

Structural Insights and Synthesis

The molecular structure of compound 2172543-59-6 is characterized by the presence of a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and an ethylsulfanyl group. These functional groups contribute to the compound's versatility and reactivity. Recent studies have focused on optimizing the synthesis of this compound, employing advanced techniques such as stereo-selective synthesis and catalytic cross-coupling reactions. Researchers have reported that the Fmoc group plays a crucial role in stabilizing the molecule during synthesis, making it more amenable to further modifications.

Pharmacological Properties and Applications

Emerging research highlights the potential of compound 2172543-59-6 in the field of pharmacology. Preclinical studies suggest that this compound exhibits antiproliferative activity against various cancer cell lines, making it a promising candidate for anticancer drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent advancements in drug delivery systems have also leveraged the unique properties of this compound. Its ability to act as a prodrug carrier has been investigated, with encouraging results showing enhanced bioavailability and reduced toxicity when administered in preclinical models.

Biological Activity and Mechanism of Action

The biological activity of compound 2172543-59-6 is attributed to its ability to interact with key cellular targets such as kinases, receptors, and transporters. Studies using advanced techniques like X-ray crystallography and molecular docking simulations have provided insights into its binding mechanisms. For instance, the cyclopropyl group has been shown to enhance membrane permeability, while the Fmoc moiety contributes to molecular stability.

Furthermore, recent findings indicate that this compound can modulate the activity of enzymes involved in lipid metabolism, suggesting its potential role in treating metabolic disorders such as obesity and diabetes.

Environmental Impact and Sustainability

In addition to its pharmacological applications, compound 2172543-59-6 has been studied for its environmental impact. Research into its biodegradation pathways has revealed that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This makes it a more sustainable option compared to traditional organic compounds used in industrial applications.

Efforts are currently underway to develop eco-friendly synthesis routes for this compound, utilizing renewable feedstocks and energy-efficient processes.

Future Prospects and Challenges

Despite its promising properties, several challenges remain before compound 2172543-59-6 can be widely adopted in clinical settings. Issues such as scalability of synthesis, long-term toxicity profiles, and cost-effectiveness need to be addressed through further research.

Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutic agents. The integration of artificial intelligence (AI) in drug design is also anticipated to play a pivotal role in overcoming these challenges.

Safety Considerations

Toxicological Profile

Hazardous Properties